Cas no 1138-60-9 (Isopropylgallate)

• Product Name: Isopropylgallate
• CAS No: 1138-60-9
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 158345
• PubChem ID: 70826
• Update Time: 2025-04-19

Isopropylgallate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 3,4,5-trihydroxybenzoate
• Benzoic acid,3,4,5-trihydroxy-, 1-methylethyl ester
• ISOPROPYLGALLATE(RG)
• propan-2-yl 3,4,5-trihydroxybenzoate
• 2-propyl gallate
• 3,4,5-Trihydroxy-benzoesaeure-isopropylester
• 3,4,5-trihydroxy-benzoic acid isopropyl ester
• 3,4,5-trihydroxy-benzoic acid,1-methylethyl ester
• gallic acid isopropyl ester
• Gallussaeureisopropylester
• Isopropylgallate
• VS-00818
• NS00023699
• DTXSID00150554
• Benzoic acid, 3,4,5-trihydroxy-, 1-methylethyl ester
• isopropylgallat
• Oprea1_182912
• CBMicro_011249
• MFCD00016424
• BIM-0011224.P001
• EINECS 214-515-5
• NSC727430
• 5O3N4U82G7
• isopropyl gallate
• SCHEMBL276309
• SMSF0004173
• NSC-133457
• GALLIC ACID, ISOPROPYL ESTER
• CS-0329560
• NSC-727430
• NSC 133457
• FT-0626595
• UNII-5O3N4U82G7
• NSC133457
• 1138-60-9
• CB14346
• Q27262620
• AKOS005443078
• STK366528
• DTXCID4073045
• BBL001134
• Isopropyl 3,4,5-trihydroxybenzoic acid
• TXGSOSAONMOPDL-UHFFFAOYSA-N

• Inchi： 1S/C10H12O5/c1-5(2)15-10(14)6-3-7(11)9(13)8(12)4-6/h3-5,11-13H,1-2H3
• InChI Key： TXGSOSAONMOPDL-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)C(C)C

Computed Properties

• Exact Mass: 212.06800
• Monoisotopic Mass: 212.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 439.5±40.0 °C at 760 mmHg
• Flash Point: 177.4±20.8 °C
• Refractive Index: 1.593
• PSA: 86.99000
• LogP: 1.36860
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Isopropylgallate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters